14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole

• IUPAC Name: 3-thia-24-azahexacyclo[15.7.0.02,10.04,9.011,16.018,23]tetracosa-1(17),2(10),4,6,8,11,13,15,18,20,22-undecaene
• InChI: InChI=1S/C22H13NS/c1-2-8-14-13(7-1)19-15-9-3-5-11-17(15)23-21(19)22-20(14)16-10-4-6-12-18(16)24-22/h1-12,23H
• InChI Key: RSQSESGFUZXJNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C4=C2C5=CC=CC=C5S4)NC6=CC=CC=C63
• Molecular Formula: C22H13NS
• Molecular Weight: 323.4 g/mol

Description

14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole (CAS RN: 1313395-18-4) is a chemical compound that can be used as a pharmaceutical intermediate or research reagent.

Molecular Structure Analysis

The molecular formula of 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole is C22H13NS. The exact molecular structure is not provided in the search results.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. . The molecular weight is 323.41.

Scientific Research Applications

Photocyclization and Novel Polycyclic Heterocyclic Ring Systems

A study by Musmar and Castle (1994) focused on synthesizing benzo[h]naphtho[1',2':4,5]thieno[2,3-c][1,6]naphthyridine, a novel polycyclic heterocyclic ring system, as the 14-methyl derivative. This research contributes to the understanding of the structural possibilities and synthetic methods for compounds related to 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole (Musmar & Castle, 1994).

Organic Light-Emitting Diodes (OLEDs)

Lee et al. (2013) developed Benzo[4,5]thieno[2,3-b]pyridine (BTP) as an electron-deficient moiety for high triplet energy materials. They synthesized BTP derivatives with the BTP and carbazole groups for use as host materials in green and blue phosphorescent organic light-emitting diodes, achieving high quantum efficiency. This application demonstrates the potential of similar compounds in advanced display technologies (Lee et al., 2013).

Organic Field-Effect Transistors (OFETs)

Chen et al. (2017) designed and synthesized a novel planar heteroacene, 8,17-dihexadecyl-8,17-dihydrobenzo[4′,5′]thieno[2′,3′:5,6] indolo[3,2-b]benzo[4,5]thieno[2,3-h]carbazole (ICzDBT), investigating its thermal, optical, electrochemical, and field-effect transistor properties. This study highlights the use of similar compounds in the development of high-performance organic electronics (Chen et al., 2017).

Dye-Sensitized Solar Cells

Liu et al. (2020) explored the photovoltaic performance of dyes based on Thieno[2,3-f]benzofuran, related to the structural family of 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole. They synthesized various dyes with different donors, examining their molecular structure, energy level, and photovoltaic performance in dye-sensitized solar cells. This application showcases the potential of similar compounds in renewable energy technologies (Liu et al., 2020).

Synthesis and Characterization in Organic Semiconductors

Jung et al. (2016) synthesized and characterized new benzothiadiazole derivatives end-functionalized with carbazole, relevant to the study of 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole. Their research into the thermal, optical, and electrochemical properties of these compounds contributes to the development of organic thin-film transistors, highlighting the significance of similar compounds in semiconductor research (Jung et al., 2016).

Safety and Hazards

The specific safety and hazard information for 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole is not available in the search results. It’s recommended to handle this compound under inert gas as it’s air sensitive.